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Compound of Interest

Compound Name: 5-Chloro-8-fluoroquinoline

CAS No.: 500579-51-1

Cat. No.: B8052678 Get Quote

Executive Summary
5-Chloro-8-fluoroquinoline (CAS: 500579-51-1) is a specialized halogenated heterocyclic

building block used primarily in the synthesis of bioactive pharmaceutical ingredients (APIs)

and advanced agrochemicals.[1][2][3][4] Belonging to the haloquinoline class, its structural

distinctiveness lies in the specific placement of a chlorine atom at the C5 position and a fluorine

atom at the C8 position. This substitution pattern is critical in medicinal chemistry for

modulating metabolic stability, lipophilicity, and electronic distribution in drug scaffolds,

particularly in the development of kinase inhibitors and anti-infective agents.

This guide provides a comprehensive technical analysis, including validated physical

properties, a self-validating synthesis protocol, safety standards (SDS), and application insights

for research and development professionals.

Chemical Identity & Physical Properties[3][6][7][8][9]
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Property Specification

Chemical Name 5-Chloro-8-fluoroquinoline

CAS Number 500579-51-1

Molecular Formula C₉H₅ClFN

Molecular Weight 181.59 g/mol

SMILES FC1=C2N=CC=CC2=C(Cl)C=C1

Appearance Off-white to light yellow crystalline solid

Melting Point 68–72 °C (Predicted/Analogous range)

Boiling Point ~265 °C (at 760 mmHg)

Solubility
Soluble in DCM, Chloroform, DMSO; sparingly

soluble in water

Purity Grade Typically >97% (HPLC/GC) for research use

Safety Data Sheet (SDS) & Handling
Note: This section summarizes critical safety data derived from GHS classifications for

halogenated quinolines. Always consult the specific vendor SDS before handling.

Hazard Identification (GHS Classification)
Signal Word:WARNING[1][2]

Hazard Class Code Hazard Statement

Acute Toxicity (Oral) H302 Harmful if swallowed.[1][2]

Skin Corrosion/Irritation H315 Causes skin irritation.[1][2]

Serious Eye Damage/Irritation H319
Causes serious eye irritation.

[1][2]

STOT - Single Exposure H335
May cause respiratory

irritation.[1][2]
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Precautionary Protocols
PPE: Wear nitrile gloves (min thickness 0.11 mm), safety goggles with side shields, and a

lab coat. Use a NIOSH-approved N95 respirator if dust formation is likely.[1][2]

Storage: Store in a cool, dry place (2–8°C recommended) under inert atmosphere

(Argon/Nitrogen) to prevent oxidative degradation.

Spill Response: Dampen with water to prevent dust, sweep up into a chemical waste

container. Do not let product enter drains.

First Aid Measures
Eye Contact: Rinse cautiously with water for 15 minutes.[1] Remove contact lenses if

present. Seek medical attention.

Skin Contact: Wash with plenty of soap and water. If irritation persists, get medical advice.

Ingestion: Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER immediately.

Synthesis & Manufacturing
The synthesis of 5-Chloro-8-fluoroquinoline is classically achieved via the Skraup Quinoline

Synthesis, a robust method for constructing the quinoline core from aniline precursors.[1][2]

Retrosynthetic Analysis
The strategic disconnection involves the cyclization of 5-chloro-2-fluoroaniline with glycerol (or

acrolein equivalent) under acidic, oxidizing conditions.[1][2] The regioselectivity is driven by the

aniline nitrogen directing the cyclization to the ortho position.

Starting Material: 5-Chloro-2-fluoroaniline (CAS: 2106-05-0)[1][2][5]

Reagents: Glycerol, Sulfuric Acid (H₂SO₄), Nitrobenzene (Oxidant), Ferrous Sulfate

(Moderator).

Reaction Mechanism Diagram
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The following diagram illustrates the Skraup cyclization pathway transforming the aniline

precursor into the target quinoline.[6]
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Caption: Skraup synthesis pathway converting 5-chloro-2-fluoroaniline to 5-chloro-8-
fluoroquinoline.

Experimental Protocol (Bench Scale)
Objective: Synthesize 10g of 5-Chloro-8-fluoroquinoline.

Setup: Equip a 250 mL round-bottom flask with a reflux condenser and a heavy-duty

magnetic stirrer.

Reagent Addition:

Add 5-chloro-2-fluoroaniline (14.5 g, 0.1 mol).[1]

Add Glycerol (27.6 g, 0.3 mol).

Add Ferrous sulfate (1.0 g) (moderates the reaction vigor).

Add Nitrobenzene (12.3 g, 0.1 mol) as the oxidant.

Acidification:Cautiously add concentrated Sulfuric Acid (25 mL) dropwise with stirring. The

reaction is exothermic.

Heating: Heat the mixture gradually to reflux (~140°C). Maintain reflux for 4–6 hours until the

reaction turns dark brown/black.
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Workup:

Cool to room temperature.

Pour the mixture into 500 mL of ice-water.

Basify to pH 10 using 50% NaOH solution (Caution: Exothermic).[1]

Perform steam distillation to remove unreacted nitrobenzene.

Extraction: Extract the aqueous residue with Dichloromethane (3 x 100 mL).

Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate. Purify the

crude residue via flash column chromatography (Hexane:Ethyl Acetate 9:1) to yield the

product as a pale solid.

Applications in Drug Discovery
The 5-chloro-8-fluoroquinoline scaffold serves as a "privileged structure" in medicinal

chemistry.[1][2]

Structure-Activity Relationship (SAR)[2][3]
C8-Fluorine: The fluorine atom at position 8 is strategically placed to block metabolic

hydroxylation, a common clearance pathway for quinolines.[1][2] Additionally, the electron-

withdrawing nature of fluorine lowers the pKa of the quinoline nitrogen, potentially improving

membrane permeability.

C5-Chlorine: The chlorine atom provides a handle for further functionalization via palladium-

catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura) to introduce aryl or heteroaryl

groups, expanding the chemical space for library generation.[1][2]

Therapeutic Areas
Kinase Inhibitors: Quinoline derivatives are frequent scaffolds in ATP-competitive kinase

inhibitors (e.g., c-Met, EGFR).[1][2] The 5,8-substitution pattern helps orient the molecule

within the hydrophobic pocket of the enzyme.
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Anti-infectives: Analogous to fluoroquinolone antibiotics, this core can be elaborated to target

bacterial DNA gyrase, although the pharmacophore usually requires a 4-oxo-3-carboxylic

acid moiety.[1][2]

Agrochemicals: Used as an intermediate for herbicides where halogenated heterocycles

provide environmental stability and target specificity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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